2,3-Dichloro-1-nitro-4-(trifluoromethyl)benzene

• IUPAC Name: 2,3-dichloro-1-nitro-4-(trifluoromethyl)benzene
• InChI: InChI=1S/C7H2Cl2F3NO2/c8-5-3(7(10,11)12)1-2-4(6(5)9)13(14)15/h1-2H
• InChI Key: UFVXYWZWRSOUSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C(F)(F)F)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C7H2Cl2F3NO2
• Molecular Weight: 259.99 g/mol
• CAS No.: 1803801-74-2

Description

2,3-Dichloro-1-nitro-4-(trifluoromethyl)benzene is a chemical compound with the CAS Number: 1803801-74-2. It has a molecular weight of 260. The compound is stored in a dry environment at 2-8°C. It is a liquid in its physical form.

Molecular Structure Analysis

The IUPAC name for this compound is this compound. The InChI code for this compound is 1S/C7H2Cl2F3NO2/c8-5-3(7(10,11)12)1-2-4(6(5)9)13(14)15/h1-2H.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 260. It is a liquid in its physical form. It is stored in a dry environment at 2-8°C.

Scientific Research Applications

Antiferromagnetic Exchange Interaction

A study explored the synthesis and properties of 2,4-Dimethoxy-1,3,5-benzenetriyltris(N-tert-butyl nitroxide), which was prepared through reactions involving analogous nitrobenzene derivatives. The research focused on the antiferromagnetic exchange interaction among spins in a triangular configuration, highlighting the importance of the nitrobenzene structure in the study of magnetic properties (Fujita et al., 1996).

Diastereoselective Reactions

Another study reported on the diastereoselective reactions of 1,1,1-trichloro(trifluoro)-3-nitrobut-2-enes with 2-morpholinoalk-1-enes. This research illustrates the chemical versatility of nitrobenzene derivatives in synthesizing complex organic molecules, offering potential pathways for the development of new pharmaceuticals and materials (Korotaev et al., 2011).

Inclusion Hosts via Hydrogen Bonding

Research on 1,3,5-Tris(4-nitrobenzoyl)benzene, prepared by cyclotrimerization, revealed its ability to form crystalline inclusion complexes. These complexes are mediated by C–H···O hydrogen bonding, demonstrating the compound's utility in creating molecular structures for various applications, including material science and catalysis (Pigge et al., 2000).

Synthesis of Fluorine-containing Polyetherimide

The synthesis of 1,4-bis(2-trifluoromethyl-4-nitrophenoxy)benzene from reactions involving hydroquinone and 2-chloro-5-nitrobenzene trifluoride highlights the role of trifluoromethyl nitrobenzene derivatives in producing novel materials. This particular study focused on creating a new fluorine-containing polyetherimide, underscoring the importance of such chemical structures in advancing polymer science and engineering (Yu Xin-hai, 2010).

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The signal word for this compound is "Warning". The hazard statements include H302. The precautionary statements include P280-P305+P351+P338.